3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

• IUPAC Name: 3-[7-(difluoromethyl)-5-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• InChI: InChI=1S/C16H14F2N4O3/c1-25-10-4-2-3-9(7-10)11-8-12(15(17)18)22-16(19-11)20-13(21-22)5-6-14(23)24/h2-4,7-8,15H,5-6H2,1H3,(H,23,24)
• InChI Key: MWOGKKFPNAPMNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC3=NC(=NN3C(=C2)C(F)F)CCC(=O)O
• Molecular Formula: C16H14F2N4O3
• DSSTOX Substance ID: DTXSID501125565
• Molecular Weight: 348.30 g/mol
• CAS No.: 1160246-06-9

Description

3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic Acid (CAS 1160246-06-9) is a high-purity chemical compound supplied for advanced research and development. With a molecular formula of C16H14F2N4O3 and a molecular weight of 348.30 g/mol , this [1,2,4]triazolo[1,5-a]pyrimidine derivative is a valuable building block for medicinal chemistry and pharmacology studies. The [1,2,4]triazolo[1,5-a]pyrimidine scaffold is of significant scientific interest, as related derivatives have been investigated as positive modulators of the GABAA receptor, showing potent anticonvulsant activity in research models . Furthermore, this core structure is recognized in patent literature for its potential in developing therapeutic agents, including inhibitors for targets like phosphodiesterase 2 (PDE2) . Researchers utilize this compound and its analogs as key intermediates in the synthesis and exploration of novel bioactive molecules. This product is intended for research purposes in laboratory settings only. It is not for diagnostic, therapeutic, or personal use. All researchers should review the Safety Data Sheet (SDS) and handle this material in accordance with their institution's laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid typically involves multi-step organic reactions

Industrial Production Methods

For large-scale production, the synthesis may involve optimized reaction conditions to enhance yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents that favor the desired reaction pathways while minimizing by-products. Process optimization is crucial to ensure scalability and cost-effectiveness in industrial settings.

Chemical Reactions Analysis

Types of Reactions it Undergoes

3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid can undergo various chemical reactions, including:

• Oxidation: : Introducing oxygen atoms into the compound, altering its electronic structure.

• Reduction: : Removing oxygen or adding hydrogen, which can affect the compound's reactivity and stability.

• Substitution: : Replacing one functional group with another, commonly using nucleophilic or electrophilic reagents.

Common Reagents and Conditions Used

• Oxidizing Agents: : Such as potassium permanganate or chromium trioxide.

• Reducing Agents: : Such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

• Substitution Reactions: : Often involve reagents like halides (chlorine, bromine) under controlled pH and temperature conditions.

Major Products Formed

The specific reaction conditions and reagents will determine the major products formed, which may include various derivatives of the original compound with modified functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound can serve as a building block for synthesizing more complex molecules. Its unique structure allows it to participate in a wide range of chemical reactions, making it valuable in organic synthesis and materials science.

Biology and Medicine

In biology and medicine, 3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid may have potential as a pharmacologically active agent. Researchers could explore its interactions with biological targets, such as enzymes or receptors, to develop new therapeutic agents for various diseases.

Industry

Industrially, this compound might be used in the development of new materials or as a catalyst in specific reactions. Its unique chemical properties could make it suitable for applications in polymer science or as a precursor in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid depends on its ability to interact with specific molecular targets. These interactions could involve binding to active sites on enzymes or receptors, altering their function and thereby influencing biological pathways. The exact mechanism would vary based on the specific application and target.

Comparison with Similar Compounds

Data Tables

Table 1. Structural and Physicochemical Comparison of Key Analogs

Compound Name	Position 5 Substituent	Position 7 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
Target Compound	3-Methoxyphenyl	Difluoromethyl (CF₂H)	C₁₇H₁₄F₂N₄O₃*	376.32*	Enhanced solubility via methoxy group
3-[5-(3-Methoxyphenyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS 1174881-80-1)	3-Methoxyphenyl	Trifluoromethyl (CF₃)	C₁₆H₁₃F₃N₄O₃	390.30	Higher lipophilicity vs. target compound
3-[7-(Difluoromethyl)-5-(1-methylpyrazol-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS 1174867-81-2)	1-Methylpyrazol-3-yl	Difluoromethyl (CF₂H)	C₁₃H₁₂F₂N₆O₂	322.27	Heterocyclic substitution; potential for π-stacking
3-[5-(1-Ethyl-5-methyl-pyrazol-4-yl)-7-(difluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS 1174869-32-9)	1-Ethyl-5-methylpyrazol-4-yl	Difluoromethyl (CF₂H)	C₁₅H₁₆F₂N₆O₂	350.32	Increased steric bulk; higher logP

*Calculated based on structural similarity to analogs.

Research Findings

• Synthetic Routes: The target compound is synthesized via alkylation of a triazolo[1,5-a]pyrimidin-7-ol intermediate with difluoromethyl bromide, followed by coupling to propanoic acid derivatives . Similar methods are used for analogs, with variations in alkyl halides (e.g., trifluoromethyl bromide for CF₃-substituted derivatives) .
• Structure-Activity Relationships (SAR) :
  • Fluorinated groups at position 7 improve metabolic stability and target affinity compared to hydroxyl/alkoxy groups .
  • Aryl groups at position 5 enhance planar stacking interactions, while heterocycles like pyrazole may offer conformational flexibility .

Biological Activity

The compound 3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid is a synthetic derivative that has garnered attention for its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its mechanisms of action, cytotoxicity, and therapeutic applications based on recent research findings.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• Molecular Formula : C₁₄H₁₄F₂N₄O₂
• Molecular Weight : 308.29 g/mol
• CAS Number : Not specified in the sources but can be derived from the molecular structure.

This compound features a triazolo-pyrimidine core, which is known for its diverse biological activities, particularly in cancer therapy.

The biological activity of 3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid primarily involves:

• Inhibition of Kinases : Similar compounds have shown inhibitory effects on various kinases, including c-Met kinase, which is implicated in tumor growth and metastasis. For instance, related triazolo-pyrimidine derivatives demonstrated significant inhibitory activity against c-Met with IC₅₀ values in the low micromolar range .
• Cytotoxicity Against Cancer Cell Lines : The compound exhibited moderate to significant cytotoxicity against several cancer cell lines. For example, derivatives with similar structures displayed IC₅₀ values ranging from 1.06 μM to 2.73 μM against A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cells .

In Vitro Studies

Recent studies have evaluated the cytotoxic effects of this compound through various assays:

• MTT Assay : This assay measures cell viability and proliferation. Compounds with similar structures showed significant inhibition of cell growth at concentrations as low as 1 μM .
• Apoptosis Induction : The compound may induce apoptosis in cancer cells, evidenced by increased late apoptosis markers in treated A549 cells .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that:

• Substituents on the Triazolo-Pyrimidine Core : The presence of difluoromethyl and methoxy groups enhances the cytotoxic potential of the compound.
• Halogen Substitutions : Compounds with halogen substitutions demonstrated varied effects on cytotoxicity, suggesting that careful modification can optimize therapeutic efficacy .

Comparative Cytotoxicity Data

Compound Name	Cell Line	IC₅₀ (μM)
3-[7-(Difluoromethyl)-5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid	A549	1.06 ± 0.16
Similar Triazolo Derivative	MCF-7	1.23 ± 0.18
Similar Triazolo Derivative	HeLa	2.73 ± 0.33

Case Study 1: Inhibition of c-Met Kinase

A study synthesized various triazolo-pyrimidine derivatives and tested their inhibitory effects against c-Met kinase. The most promising derivative exhibited an IC₅₀ comparable to established inhibitors like Foretinib . This suggests that modifications to the triazolo-pyrimidine scaffold can yield potent anticancer agents.

Case Study 2: Cytotoxicity in Breast Cancer Models

In a comparative study involving MCF-7 cells, derivatives similar to our compound displayed significant cytotoxicity with IC₅₀ values significantly lower than traditional chemotherapeutics like doxorubicin . This highlights the potential for developing more effective treatments with fewer side effects.